BE“GHE Foundational & Exploratory

Check Availability & Pricing

Magnesium Acrylate: A Technical Guide to
Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Magnesium acrylate

Cat. No.: B1198104

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
magnesium acrylate. The information is intended for professionals in research and
development who may handle this substance. All data is compiled from publicly available
Safety Data Sheets (SDS) and chemical databases.

Hazard Identification and Classification

Magnesium acrylate is a solid substance that presents several potential hazards. The GHS
classification can vary between suppliers, but it is generally considered to be an irritant,
particularly to the eyes.

GHS Classification Summary
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Hazard Class Hazard Statement Signal Word Pictogram
Serious Eye )
o H319: Causes serious ]
Damage/Irritation, S Warning GHSO07
eye irritation[1]
Category 2A
Skin
) o H315: Causes skin )
Corrosion/Irritation, L Warning GHSO07
irritation[2]
Category 2
Specific target organ
o i H335: May cause ]
toxicity — Single ) o Warning GHSO07
respiratory irritation[2]
exposure, Category 3
Hazardous to the H411/H412: Toxic to
aguatic environment, aquatic life with long None GHSO09
long-term hazard lasting effects[2]

Note: Not all suppliers list all hazard classifications.

Physical and Chemical Properties

A summary of the key physical and chemical properties of magnesium acrylate is provided

below.

Property

Value

Molecular Formula

C6H6MgOA4[1][3][4]

Molecular Weight

166.42 g/mol [3]

Appearance

White solid[3]

Physical State

Solid[1]

Melting Point

> 220 °C / 428 °F[3]

Solubility

No information available[3]

Vapor Pressure

No information available[3]

Autoignition Temperature

No information available[3]
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Exposure Controls and Personal Protection

Proper engineering controls and personal protective equipment (PPE) are essential to minimize

exposure to magnesium acrylate.

Exposure Limits

Component Basis Limit

Magnesium acrylate (as
_ OSHA PEL (TWA) 15 mg/m3[1]
nuisance dust)

Engineering Controls

e Ventilation: Use local exhaust or general room ventilation to minimize dust exposure.[1]

o Safety Equipment: Emergency eye wash fountains and safety showers should be readily
available in the immediate vicinity of any potential exposure.[1]

Personal Protective Equipment (PPE)

Protection Type Specification

Chemical safety goggles or glasses as
] described by OSHA's eye and face protection
Eye/Face Protection ] i
regulations in 29 CFR 1910.133 or European

Standard EN166.[3] Do not wear contact lenses.

Wear appropriate protective gloves (neoprene
Skin Protection or nitrile rubber) and clothing to prevent skin

exposure.[1]

If exposure limits are exceeded or irritation is
Respiratory Protection experienced, a NIOSH-certified dust and mist

respirator is recommended.[1]

Handling and Storage
Safe Handling Practices

e Avoid contact with skin, eyes, and clothing.[1][3]
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Do not breathe dust.[1]

Prevent dust formation and accumulation.[1]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[1]

Handle in a well-ventilated place.[2]

Storage Conditions

o Keep container tightly closed in a dry, cool, and well-ventilated place.[1][2]
» Store away from heat and incompatible materials such as strong oxidizing agents.[1][3]

e Some sources indicate that magnesium acrylate is air-sensitive and should be stored under
an inert atmosphere.[3]

First Aid Measures

The following diagram outlines the recommended first aid procedures for exposure to
magnesium acrylate.
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First Aid Procedure

Rinse mouth with water.
Exposure Route . Dp NOT induce vomiting. '
Never give anything by mouth to an unconscious person.
Get medical advice/attention.

Em———

Ingestion

Rinse cautiously with water for at least 15 minutes.
Remove contact lenses, if present and easy to do.

Eye Contact |———P» antinue r.insing_ .
Get medical advice/attention.

Skin Contact  f————pp| Remove contaminated clothing.
Wash with plenty of soap and water.

Get medical advice/attention.

Inhalation

- Remove to fresh air.
Keep at rest.
Seek medical advice if unwell.

Click to download full resolution via product page
Caption: First Aid Procedures for Magnesium Acrylate Exposure.

Accidental Release Measures

In the event of a spill, follow these procedures to ensure safety and proper cleanup.

Personal Precautions

» Evacuate unnecessary personnel.[1]
o Wear appropriate personal protective equipment as described in Section 3.3.[1]

» Avoid breathing dust and contact with the substance.[1]
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Environmental Precautions

e Prevent entry into sewers and public waters.[1]

» Notify authorities if the product enters sewers or public waters.[1]

Methods for Cleaning Up

» Sweep or shovel spills into an appropriate container for disposal.[1]
e Avoid generating dust.[1]
o Contain any spills with dikes or absorbents to prevent migration.[1]

The following diagram illustrates the workflow for handling an accidental release of
magnesium acrylate.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


http://www.gelest.com/wp-content/uploads/CXMG015_MAGNESIUM-ACRYLATE_GHS-US_English-US.pdf
http://www.gelest.com/wp-content/uploads/CXMG015_MAGNESIUM-ACRYLATE_GHS-US_English-US.pdf
http://www.gelest.com/wp-content/uploads/CXMG015_MAGNESIUM-ACRYLATE_GHS-US_English-US.pdf
http://www.gelest.com/wp-content/uploads/CXMG015_MAGNESIUM-ACRYLATE_GHS-US_English-US.pdf
http://www.gelest.com/wp-content/uploads/CXMG015_MAGNESIUM-ACRYLATE_GHS-US_English-US.pdf
https://www.benchchem.com/product/b1198104?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

Evacuate unnecessary personnel

Don appropriate PPE
(See Section 3.3)

Contain spill with dikes or absorbents

Sweep or shovel into a suitable container

Avoid generating dust

Dispose of waste in accordance with
local/national regulations

Decontaminate area and equipment

Spill Response COD

Click to download full resolution via product page

Caption: Workflow for Magnesium Acrylate Spill Response.
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use foam, carbon dioxide, or dry chemical extinguishers.[1]
e Unsuitable Extinguishing Media: None known.[1]

o Specific Hazards: Irritating fumes and organic acid vapors may develop when the material is
exposed to elevated temperatures or open flame.[1]

» Fire-Fighting Instructions: Exercise caution when fighting any chemical fire.[1]

» Protection for Firefighters: Do not enter the fire area without proper protective equipment,
including respiratory protection.[1]

Stability and Reactivity

e Chemical Stability: Stable under normal conditions.[1]

Conditions to Avoid: Incompatible products.[3]

Incompatible Materials: Strong oxidizing agents.[3]

Hazardous Decomposition Products: Organic acid vapors and magnesium oxide fumes may
be produced under fire conditions.[1]

Hazardous Polymerization: Hazardous polymerization does not occur.[3]

Toxicological Information

There is limited specific toxicological data available for magnesium acrylate. The primary
concerns are irritation to the eyes, skin, and respiratory system.
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Effect Description

Inhalation May cause irritation to the respiratory tract.[1]
Skin Contact May cause skin irritation.[1]

Eye Contact Causes serious eye irritation.[1]

Ingestion No information available.[1]

Acute Toxicity No data available.

Experimental Protocols

Detailed experimental protocols for toxicological and other safety-related studies are not
typically provided in standard safety data sheets. For such information, it is recommended to
consult specialized toxicological databases or scientific literature. The hazard classifications
provided are generally based on data from similar chemical structures or from studies
conducted by manufacturers.

Disclaimer: This document is intended for informational purposes only and is not a substitute
for a formal safety review or the advice of a qualified professional. Always consult the most up-
to-date Safety Data Sheet (SDS) from your supplier before handling magnesium acrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Magnesium Acrylate: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1198104#magnesium-acrylate-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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